Cas no 352530-35-9 (5-bromo-2-methoxybenzylzinc chloride)

• Product Name: 5-bromo-2-methoxybenzylzinc chloride
• CAS No: 352530-35-9
• MF: C₈H₈BrClOZn
• MW: 300.914517402649
• MDL: MFCD02260144
• CID: 920114
• PubChem ID: 24877958
• Update Time: 2025-05-25

5-bromo-2-methoxybenzylzinc chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxybenzylzinc chloride
• 4-bromo-2-methanidyl-1-methoxybenzene,chlorozinc(1+)
• 5-Bromo-2-methoxybenzylzinc chloride 0.5 M in Tetrahydrofuran
• 5-Bromo-2-methoxybenzylzinc chloride solution
• 352530-35-9
• MFCD02260144
• 5-Bromo-2-methoxybenzylzinc chloride, 0.5M in tetrahydrofuran
• AKOS016017909

• MDL： MFCD02260144
• Inchi： 1S/C8H8BrO.ClH.Zn/c1-6-5-7(9)3-4-8(6)10-2;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： VGKCWJCGDDKRRZ-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=C(C=1)[CH2-])OC.[Zn+]Cl

Computed Properties

• Exact Mass: 297.87400
• Monoisotopic Mass: 297.87385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 9.23000
• LogP: 3.46040
• Color/Form: 0.5 M in THF

5-bromo-2-methoxybenzylzinc chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-34-37-40
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 5-bromo-2-methoxybenzylzinc chloride

5-Bromo-2-methoxybenzylzinc chloride (CAS No. 352530-35-9): A Versatile Organozinc Reagent in Modern Synthetic Chemistry

In the realm of organometallic chemistry, 5-bromo-2-methoxybenzylzinc chloride (CAS No. 352530-35-9) stands out as a highly functionalized reagent with broad applications in cross-coupling reactions, pharmaceutical synthesis, and material science. This compound, classified as an organozinc reagent, is prized for its stability, selectivity, and compatibility with diverse reaction conditions. Its molecular structure, featuring a bromine substituent and a methoxy group, enables precise functionalization of aromatic systems, making it a cornerstone in modern synthetic strategies.

The growing interest in sustainable chemistry and green synthesis has amplified the demand for reagents like 5-bromo-2-methoxybenzylzinc chloride. Researchers are increasingly exploring its role in atom-economical reactions and catalytic processes, aligning with global trends toward reducing waste and energy consumption. Searches for "organozinc reagents in drug discovery" or "efficient aryl-zinc coupling methods" reflect its relevance in cutting-edge research. Notably, its compatibility with palladium-catalyzed reactions (e.g., Negishi coupling) positions it as a key player in the synthesis of complex molecules, including bioactive compounds and agrochemicals.

From a structural perspective, the 5-bromo-2-methoxybenzyl moiety offers unique electronic and steric properties. The bromine atom serves as a potential site for further derivatization via halogen-metal exchange or cross-coupling, while the methoxy group enhances solubility and modulates reactivity. This dual functionality has spurred investigations into its use for constructing heterocyclic frameworks—a hot topic in medicinal chemistry, as evidenced by frequent queries like "zinc reagents for heterocycle synthesis."

Handling and storage of 5-bromo-2-methoxybenzylzinc chloride require adherence to standard protocols for air-sensitive compounds. Typically supplied as a solution in tetrahydrofuran (THF) or diethyl ether, its reactivity is preserved under inert atmospheres. This practicality, combined with its synthetic utility, explains its popularity in industrial and academic labs alike. Searches for "stable organozinc solutions" or "handling benzylzinc derivatives" underscore the operational nuances that researchers prioritize.

Looking ahead, the integration of 5-bromo-2-methoxybenzylzinc chloride into flow chemistry and high-throughput screening platforms represents an emerging frontier. As the pharmaceutical industry shifts toward automated synthesis, this reagent’s reliability and modularity make it a candidate for scalable processes. Concurrently, its role in C–H functionalization and late-stage diversification continues to attract attention, addressing the demand for "efficient synthetic routes to complex aromatics."

In summary, 5-bromo-2-methoxybenzylzinc chloride (CAS No. 352530-35-9) exemplifies the synergy between structural design and synthetic utility. Its adaptability to contemporary challenges—from green chemistry to drug development—ensures its enduring significance. For researchers seeking to explore its full potential, understanding its reactivity profile and applications remains a rewarding endeavor.